Ceretec
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Overview
Description
A gamma-emitting RADIONUCLIDE IMAGING agent used in the evaluation of regional cerebral blood flow and in non-invasive dynamic biodistribution studies and MYOCARDIAL PERFUSION IMAGING. It has also been used to label leukocytes in the investigation of INFLAMMATORY BOWEL DISEASES.
Scientific Research Applications
Detection of Inflammatory Processes
99mTc-HMPAO, known as Ceretec, is clinically used for detecting inflammatory processes in the body. A study focused on the mechanisms of 99mTc-HMPAO uptake by eosinophils and neutrophils found that the uptake of 99mTc-HMPAO was significantly higher in eosinophils compared to other leukocytes. This study suggests that 99mTc-HMPAO (Ceretec) can be used to follow eosinophil turnover and activity in disease, as it is preferentially taken up by eosinophils and stored in secretory granules (Moberg, Karawajczyk, & Venge, 2001).
Localisation of Epileptic Foci
Ceretec is used for localizing epileptic foci in patients with complex partial seizures. The most reliable results are obtained when Ceretec is injected during or immediately after a seizure. A study compared stabilized vs. non-stabilized Ceretec, focusing on injection time, cost, image quality, diagnostic yield, and impact on patient management. This study highlighted the practical considerations in using Ceretec for epileptic focus localisation (Young et al., 2000).
Scintigraphic Evaluation of Cerebral Perfusion
Ceretec is used in scintigraphic evaluation of cerebral perfusion. It is considered one of the most optimal agents for diagnosing cerebral blood flow disorders. The study emphasizes the role of Ceretec and other radiopharmaceuticals in providing accurate evaluations of cerebral perfusion, highlighting their importance in clinical practice (Efimova et al., 2017).
Cell Therapy in Cardiac Conditions
Ceretec has been used in cell therapy for patients with ischemic heart disease and dilated cardiomyopathy. In a study, mononuclear bone marrow cells were labeled with Ceretec to verify cell fixation. The study demonstrated improvements in intracardiac hemodynamics and transitory myocardial perfusion defects, suggesting the potential of Ceretec in cardiac cell therapy (Akhmedov et al., 2006).
properties
Product Name |
Ceretec |
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Molecular Formula |
C14H18N2O5Tc |
Molecular Weight |
393.21 g/mol |
IUPAC Name |
2-[carboxymethyl-[2-(2,6-dimethylanilino)-2-oxoethyl]amino]acetic acid;technetium-99 |
InChI |
InChI=1S/C14H18N2O5.Tc/c1-9-4-3-5-10(2)14(9)15-11(17)6-16(7-12(18)19)8-13(20)21;/h3-5H,6-8H2,1-2H3,(H,15,17)(H,18,19)(H,20,21);/i;1+1 |
InChI Key |
QWQBDAUZJBGOHJ-IEOVAKBOSA-N |
Isomeric SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN(CC(=O)O)CC(=O)O.[99Tc] |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN(CC(=O)O)CC(=O)O.[Tc] |
synonyms |
99m-Tc-HMPAO 99mTc-HMPAO Ceretec Tc 99m Exametazime Tc 99m Hexamethylpropyleneamine Oxime Tc-99m HMPAO Tc-99m-Exametazime Tc-99m-Hexamethylpropyleneamine Oxime Technetium Tc 99m Exametazime Technetium Tc 99m Hexamethylpropylene amine Oxime Technetium Tc 99m Hexamethylpropylene-amine Oxime Technetium Tc 99m Hexamethylpropyleneamine Oxime |
Origin of Product |
United States |
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